Cas no 88017-33-8 (Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]-)
88017-33-8 structure
Product Name:Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]-
CAS No:88017-33-8
MF:C13H17BrO4
MW:317.175683736801
CID:648359
PubChem ID:71411456
Update Time:2025-04-19
Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]-
- 2-[[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]oxirane
- 2-{[2-Bromo-4-(2-ethoxyethoxy)phenoxy]methyl}oxirane
- 88017-33-8
- DTXSID30831066
-
- Inchi: 1S/C13H17BrO4/c1-2-15-5-6-16-10-3-4-13(12(14)7-10)18-9-11-8-17-11/h3-4,7,11H,2,5-6,8-9H2,1H3
- InChI Key: QWUUPRBGPJYRHJ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1OCC1CO1)OCCOCC
Computed Properties
- Exact Mass: 316.03102g/mol
- Monoisotopic Mass: 316.03102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 40.2Ų
Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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